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Compound of Interest

Compound Name: 3,4-Difluoro-2-methylbenzonitrile

Cat. No.: B150818

An In-Depth Technical Guide to the Safe Handling of 3,4-Difluoro-2-methylbenzonitrile

Core Chemical Identity and Properties

3,4-Difluoro-2-methylbenzonitrile is a fluorinated aromatic nitrile, a class of compounds often
utilized as building blocks in medicinal chemistry and materials science. Understanding its
fundamental properties is the first step in a robust safety assessment.

Property Value

CAS Number 847502-83-4[1][2]
Molecular Formula CsHsF2N[1]

Molecular Weight 153.13 g/mol [1][3]
Appearance White Solid/Crystalline[4]

Hazard Assessment and GHS Classification

This compound is classified as highly hazardous. The primary routes of exposure are
inhalation, skin contact, and ingestion, all of which can lead to acute toxicity.[2] The signal word
for this chemical is "Danger".[2]
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GHS Classification Hazard Code Description

Acute Toxicity, Oral H301 Toxic if swallowed[2]

Acute Toxicity, Dermal H311 Toxic in contact with skin[2]
Acute Toxicity, Inhalation H331 Toxic if inhaled[2]

Skin Irritation H315 Causes skin irritation[2]

Eye Irritation H319 Causes serious eye irritation[2]

. . May cause respiratory
Specific Target Organ Toxicity H335 o
irritation[2]

The causality behind these classifications stems from the nitrile functional group, which can
interfere with cellular respiration, and the fluorinated aromatic structure, which dictates its
reactivity and absorption characteristics. The acute toxicity ratings (Category 3) signify that
even small exposures can have severe health consequences, necessitating stringent exposure
controls.

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure prevention is mandatory, starting with engineering
controls and supplemented by rigorous PPE protocols.

Primary Engineering Controls

All work involving 3,4-Difluoro-2-methylbenzonitrile, including weighing, transferring, and
reaction setup, must be conducted within a certified chemical fume hood to control the
inhalation hazard.[2] The ventilation system should be adequate to maintain airborne
concentrations well below any established exposure limits.[5] An eyewash station and safety
shower must be readily accessible in the immediate vicinity of the work area.[5]

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected and used correctly. The choice of PPE is
not merely a checklist; it is a system designed to prevent contact with a known toxic substance.
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» Hand Protection: Wear compatible, chemical-resistant gloves that satisfy EU Directive
89/686/EEC and the EN 374 standard.[2][6] Nitrile gloves are commonly used, but it is
imperative to check for breakthrough time and compatibility with any solvents being used.
Always inspect gloves before use and employ proper removal techniques to avoid
contaminating your skin.[2]

o Eye and Face Protection: Chemical safety goggles that meet European standard EN 166 are
required.[2] In situations with a risk of splashing, a face shield should be worn in addition to

goggles.[7]

» Skin and Body Protection: A lab coat is mandatory. For larger-scale operations or when there
is a significant risk of splashing, chemical-resistant coveralls or an apron should be used.[5]
Contaminated clothing must be removed immediately and decontaminated before reuse.[2]

o Respiratory Protection: If engineering controls are insufficient or during an emergency,
respiratory protection is required. A NIOSH/MSHA or European Standard EN 149 approved
respirator with a suitable filter (e.g., P2 filter for particulates) should be used.[5] All respirator
use must be part of a comprehensive respiratory protection program that includes fit testing.

[8]

Doffing Sequence (Taking Off)

(1. Gloves (Contaminated) 2. Lab Coat 3. Eye/Face ProtectiorD—F(éL Wash Hands)

Donning Sequence (Putting On)

1. Lab Coat (2 Eye/Face ProtectiorD—V

Click to download full resolution via product page

Caption: Recommended PPE Donning and Doffing Workflow.

Handling, Storage, and Disposal
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Safe Handling Practices

» Avoid all personal contact with the substance.[5] Do not breathe dust, fumes, or vapors.[2][9]
» Wash hands thoroughly after handling, especially before eating, drinking, or smoking.[2][4]

o Use explosion-proof equipment if dusts can form explosive mixtures with air, and take
measures to prevent the build-up of electrostatic charge.[2]

e Ensure the work area is well-ventilated at all times.[4]

Storage

o Store in a tightly closed, original container in a dry, cool, and well-ventilated place.[10]
e The storage area should be locked up to restrict access.[2]

o Keep away from incompatible materials such as strong oxidizing agents and strong bases.
[11]

Waste Disposal

Disposal of 3,4-Difluoro-2-methylbenzonitrile and its contaminated packaging is a critical
step that must be handled with care to prevent environmental contamination and exposure.

e Method: The recommended method of disposal is to use a licensed professional waste
disposal service.[1][6] The material may be burned in a chemical incinerator equipped with
an afterburner and scrubber.[1]

o Containers: Dispose of contaminated packaging as unused product.[1] Do not reuse empty
containers.

e Regulations: All disposal practices must be in accordance with local, state, and federal
regulations.[4] Waste from this chemical is classified as hazardous.[4]

Emergency Procedures

Preparedness is key to mitigating the consequences of an accidental exposure or release.
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First Aid Measures

Immediate action is required following any exposure. Always show the Safety Data Sheet
(SDS) to the attending medical professional.[1]

Exposure Route First Aid Protocol

Remove the person to fresh air and keep them

comfortable for breathing. If breathing is difficult
Inhalation or has stopped, administer artificial respiration.

Immediately call a POISON CENTER or doctor.

[2]

Take off immediately all contaminated clothing.

[2] Wash the affected area with plenty of soap
Skin Contact and water for at least 15 minutes.[4]

Immediately call a POISON CENTER or doctor.

[2]

Rinse cautiously with water for several minutes.
[2] Remove contact lenses if present and easy

Eye Contact to do. Continue rinsing for at least 15 minutes.
[4] Immediately call an ophthalmologist or
POISON CENTER.[9]

Rinse mouth. Do NOT induce vomiting.[2] Never
give anything by mouth to an unconscious
person.[9] Immediately call a POISON CENTER

or doctor.[2]

Ingestion

Accidental Release Measures (Spills)

The response to a spill depends entirely on its scale and the immediate environment.
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Spill Occurs

Minor Spill Major Spill
(Contained, Small Volume) Large Volume, Uncontrolled)

Minor Spill Response Major Spill Response

(Alert others in the areeD (Evacuate the immediate area)

. Notify Supervisor and
(Don appropriate PPE) [Emergency Services (EHS))
Contain spill with inert absorbent Secure the area and
(e.g., vermiculite, sand) prevent entry

Sweep up and place in a Await professional
closed, labeled container HazMat team

;

Decontaminate area with
soap and water

i

Dispose of waste via
EHS protocols

Click to download full resolution via product page

Caption: Decision workflow for chemical spill response.
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For any spill, the first step is to evacuate personnel to a safe area.[1] Avoid breathing dust and
ensure adequate ventilation.[1] Prevent the product from entering drains or waterways.[2] For a
minor spill that you are trained to handle, use an inert absorbent material like sand or
vermiculite, then sweep it up into a suitable, closed container for disposal.[2][12] Do not create
dust.[1]

Fire-Fighting Measures

While not classified as flammable, 3,4-Difluoro-2-methylbenzonitrile is combustible.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[9]

o Specific Hazards: In the event of a fire, hazardous combustion gases can be formed,
including carbon oxides, nitrogen oxides (NOx), and hydrogen fluoride.[9]

o Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with toxic fumes.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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